4-Nitrophthalic acid
Cat. No. B020862
:
610-27-5
M. Wt: 211.13 g/mol
InChI Key: SLBQXWXKPNIVSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06316639B1
Procedure details
Analogous to Example 4, but from 500 mg (2.37 mmol) of 4-nitrophthalic acid (tech., contaminated with approximately 10% of 3-nitrophthalic acid) and 187 mg (0.974 mmol) of hydroxylammonium phosphate at a bath temperature of 130° C. The yield was 332 mg (67%, approximately 5% contaminated).
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]([C:13]([OH:15])=O)[C:7](=[CH:11][CH:12]=1)[C:8](O)=[O:9])([O-:3])=[O:2].P([O-])([O-])([O-])=O.[OH:21][NH3+:22].O[NH3+].O[NH3+]>>[N+:1]([C:4]1[CH:5]=[C:6]2[C:13](=[O:15])[N:22]([OH:21])[C:8](=[O:9])[C:7]2=[CH:11][CH:12]=1)([O-:3])=[O:2] |f:1.2.3.4|
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Inputs
Step One
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Name
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Quantity
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500 mg
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(C(C(=O)O)=CC1)C(=O)O
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Step Two
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Name
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Quantity
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187 mg
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Type
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reactant
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Smiles
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P(=O)([O-])([O-])[O-].O[NH3+].O[NH3+].O[NH3+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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temperature of 130° C
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Outcomes
Product
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Name
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Type
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Smiles
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[N+](=O)([O-])C=1C=C2C(C(=O)N(C2=O)O)=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
